Cas no 82153-69-3 (5-Ethoxy-2-(ethylthio)-4(3H)-pyrimidinone)

• Product Name: 5-Ethoxy-2-(ethylthio)-4(3H)-pyrimidinone
• CAS No: 82153-69-3
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 6641638
• PubChem ID: 15565269
• Update Time: 2024-01-29

5-Ethoxy-2-(ethylthio)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 82153-69-3
• DTXSID901269581
• 5-Ethoxy-2-(ethylthio)-4(3H)-pyrimidinone

• Inchi： 1S/C8H12N2O2S/c1-3-12-6-5-9-8(13-4-2)10-7(6)11/h5H,3-4H2,1-2H3,(H,9,10,11)
• InChI Key： ZWOYUHVSHKYMDK-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC=C(C(N1)=O)OCC

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76Ų